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Compound of Interest

Compound Name: Sudan Orange G-d5

Cat. No.: B1668930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for Sudan
Orange G-d5 (Deuterated Sudan Orange G). The information is compiled from various safety

data sheets (SDS) to ensure a comprehensive understanding of the potential hazards and

necessary precautions.

Chemical and Physical Properties
Sudan Orange G-d5 is the deuterated form of Sudan Orange G, an azo dye. While specific

experimental data for the deuterated compound is limited, the physical and chemical properties

are expected to be very similar to its non-deuterated counterpart, with a primary difference in

molecular weight.
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Property Data References

Chemical Formula C₁₂H₅D₅N₂O₂ [1]

Molecular Weight 219.25 g/mol [1][2]

Appearance Red-orange powder/solid [3][4][5]

Melting Point 143 - 146 °C [3][5][6]

Solubility

Soluble in ethanol and ether.[5]

Slightly soluble in water.[5]

Soluble in chloroform (1

mg/mL).

[5]

Storage Temperature

Room temperature.[4][7]

Recommended storage at 15-

25°C.[8][9]

[4][7][8][9]

Hazard Identification and Classification
Sudan Orange G is classified as a hazardous substance. Users should be aware of the

following GHS hazard statements:

H315: Causes skin irritation.[8][9][10]

H319: Causes serious eye irritation.[8][9][10]

H335: May cause respiratory irritation.[8][9][10]

Acute oral toxicity, Category 4: Harmful if swallowed.[3]

The signal word for this substance is Warning.[3][8][10]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to strict experimental protocols is crucial when working with Sudan Orange G-d5 to

minimize exposure and mitigate risks.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense.

Eye/Face Protection: Wear tight-sealing safety goggles or a face shield.[11][12]

Skin Protection:

Wear protective gloves (e.g., PVC).[13]

Wear appropriate protective clothing to prevent skin exposure.[3][11]

Use a PVC apron and consider barrier cream for additional protection.[13]

Respiratory Protection: If dust is generated, use a dust mask (type N95 or equivalent).[13] In

case of insufficient ventilation, wear a suitable respirator.[12]

Handling and Storage
Proper handling and storage procedures are essential to prevent accidents and maintain the

integrity of the compound.

Handling:

Avoid contact with skin and eyes.[3]

Do not breathe dust.[3]

Wash hands and any exposed skin thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]

Use only in a well-ventilated area or outdoors.[3]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][7][11]

Store away from incompatible materials such as strong oxidizing agents.[3][7]
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First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[3]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation develops.[3][14]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Get medical attention.[3]

Ingestion: Rinse mouth. Call a doctor if you feel unwell.[8][9] Do NOT induce vomiting.[12]

Accidental Release Measures
In case of a spill, follow these procedures to contain and clean up the material safely.

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid breathing dust.[3][8][9]

Environmental Precautions: Prevent the product from entering drains.[7][15]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal. Avoid generating dust.[3][15]

Fire-Fighting Measures
Suitable Extinguishing Media: Use extinguishing measures that are appropriate to the local

circumstances and the surrounding environment, such as water spray, dry chemical, foam, or

carbon dioxide.[7][8][9][12]

Unsuitable Extinguishing Media: Do not use a water jet.[8][9]

Specific Hazards: May be combustible at high temperatures.[7] Hazardous combustion

products include carbon monoxide, carbon dioxide, and nitrogen oxides.[3][8][9]
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Protective Equipment: As in any fire, wear a self-contained breathing apparatus (pressure-

demand, MSHA/NIOSH approved or equivalent) and full protective gear.[3]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and must consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal.[3]

Visualization of Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Sudan Orange G-
d5, from preparation to disposal.
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Preparation & Risk Assessment

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Always Start With
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After Use

Accidental Release

If Spill Occurs

End of Process

Properly Stored

First Aid Measures
(Eye, Skin, Inhalation, Ingestion)

If Exposed

Spill Cleanup
(Use PPE, Avoid Dust, Collect Waste)

Contain & Clean
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Safely Disposed

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Sudan Orange G-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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